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Compound of Interest

Compound Name: Neopentyl glycol dibenzoate

Cat. No.: B167191

An In-depth Technical Guide to Neopentyl Glycol Dibenzoate: Chemical and Physical
Properties

Introduction

Neopentyl Glycol Dibenzoate (CAS No. 4196-89-8) is a hon-phthalate benzoate ester
recognized for its versatility as a plasticizer.[1][2] Its unique molecular structure, derived from
neopentyl glycol and benzoic acid, imparts a range of desirable properties including excellent
thermal and UV stability, and broad compatibility with various polymers.[3] This combination
makes it a critical component in a multitude of industrial applications, such as adhesives,
coatings, and polymer compounding.[4][5] This guide provides a comprehensive overview of its
core chemical and physical properties, experimental protocols for their determination, and key
safety information for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

The fundamental properties of Neopentyl Glycol Dibenzoate are summarized below. It is
typically a white to off-white crystalline solid or powder at ambient temperatures.[6][7]

Identifiers and Molecular Data
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Property Value Source
(3-benzoyloxy-2,2-

IUPAC Name _ [8]
dimethylpropyl) benzoate
2,2-Dimethyl-1,3-propanediol

Synonyms ) ] (6181191
dibenzoate, NPG Dibenzoate

CAS Number 4196-89-8 [6][71[8][10]

EC Number 224-081-9 (4116111

Molecular Formula C19H2004 [8][9][10]

Molecular Weight 312.36 g/mol [10]
CC(C)

SMILES (COC(=0)C1=CC=CC=C1)CO [8]

C(=0)C2=CC=CC=C2

Physical Properties
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Property Value Conditions Source
Appearance White to off-white 20°C 61[11]
powder or crystal

Melting Point 45-52°C [4]e1191110j]
Boiling Point >300 °C at 760 mmHg [7]
436.2 °C at 760 mmHg [1][9]
271°C at 40 mmHg [6][10]
Density 1.133 g/cm3 [91[10][12]
1.246 g/cm3 20°C [7]
Flash Point 215.8 °C [1][9][10]
Vapor Pressure 0.003 Pa 25°C [7]
8.22E-08 mmHg 25°C [9][10]
Refractive Index 1.55 [9][10]

Solubility
Solvent Solubility Temperature Source
Water 1.16 mg/L 20°C [10][11]
Slightly soluble [7]
Methanol Soluble [6][10][11]

Organic Solvents

Superb solubility in a

wide array

[3]

Experimental Protocols

This section outlines the general methodologies for the synthesis of Neopentyl Glycol

Dibenzoate and the determination of its key properties.
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Synthesis Protocol: Esterification

The industrial synthesis of Neopentyl Glycol Dibenzoate is typically achieved through an
esterification reaction.[3]

o Objective: To synthesize Neopentyl Glycol Dibenzoate from neopentyl glycol and a benzoic
acid derivative.

e Reactants:

o Neopentyl Glycol (2,2-dimethyl-1,3-propanediol)[13][14]

o Benzoic Acid or a more reactive derivative like Benzoyl Chloride[13]
» General Procedure:

o Neopentyl glycol is charged into a reaction vessel equipped with a stirrer, thermometer,
and a condenser set up for water removal (e.g., a Dean-Stark apparatus).

o A stoichiometric excess of benzoic acid (or benzoyl chloride) is added to the reactor.[13]
An acid catalyst, such as p-toluenesulfonic acid, may be used if reacting with benzoic acid.

o The mixture is heated under controlled conditions to initiate the esterification reaction. The
water produced as a byproduct is continuously removed to drive the reaction to
completion.

o The reaction progress is monitored by measuring a property such as the acid value of the
mixture.

o Once the reaction is complete, the crude product is purified. This may involve
neutralization of the catalyst, washing to remove unreacted starting materials, and
distillation under reduced pressure to isolate the high-purity Neopentyl Glycol
Dibenzoate.[15]

o The final product is a white solid, which can be flaked or powdered for commercial use.

Purity Determination: Gas Chromatography (GC)
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» Objective: To determine the purity of the Neopentyl Glycol Dibenzoate sample.

* Methodology: Gas chromatography is a standard method for assessing the purity of volatile
and semi-volatile organic compounds.[6][16]

o Sample Preparation: A dilute solution of the sample is prepared in a suitable solvent (e.g.,
acetone or methanol).

o Injection: A small volume of the prepared sample is injected into the gas chromatograph.

o Separation: The sample is vaporized and carried by an inert gas (mobile phase) through a
heated column containing a stationary phase. Components of the sample separate based
on their boiling points and affinity for the stationary phase.

o Detection: A detector (e.g., Flame lonization Detector - FID) at the column outlet measures
the quantity of each separated component.

o Analysis: The resulting chromatogram shows peaks corresponding to each component.
The area of the main peak relative to the total area of all peaks is used to calculate the
purity, typically expressed as a percentage.[17]

Moisture Content: Karl Fischer (KF) Titration

o Objective: To quantify the amount of water present in the sample.
e Methodology: This is a highly specific and precise method for determining water content.[17]

o Sample Preparation: A known weight of the Neopentyl Glycol Dibenzoate solid is
dissolved in a suitable anhydrous solvent (e.g., anhydrous methanol).

o Titration: The sample solution is titrated with a Karl Fischer reagent, which reacts
stoichiometrically with water.

o Endpoint Detection: The endpoint of the titration is determined potentiometrically.

o Calculation: The amount of KF reagent consumed is used to calculate the mass of water in
the original sample, reported as a percentage (%).[17]
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Acidity Determination: Acidimetric Titration

o Objective: To measure the amount of residual acidic impurities, typically unreacted benzoic
acid.

o Methodology: This method involves neutralizing the acidic components with a standardized
base.[17]

o Sample Preparation: A known weight of the sample is dissolved in a suitable solvent
mixture (e.g., ethanol/water).

o Titration: The solution is titrated with a standardized solution of a strong base, such as
sodium hydroxide (NaOH), using a pH indicator (e.g., phenolphthalein) or a pH meter to
detect the endpoint.

o Calculation: The volume of titrant required to reach the equivalence point is used to
calculate the acidity, which is typically expressed as the "Acid Value" or as a percentage of
benzoic acid.[17]

Logical Workflow and Properties Diagram

The following diagram illustrates the synthesis pathway of Neopentyl Glycol Dibenzoate from
its precursors and its relationship to its core properties and primary applications.
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Caption: Synthesis workflow and property relationships of Neopentyl Glycol Dibenzoate.
Safety and Handling
Neopentyl Glycol Dibenzoate is generally considered to have a low hazard profile.[2][8]

o GHS Classification: The substance is not classified as hazardous according to the majority of
notifications to the ECHA C&L Inventory.[8] However, some safety data sheets indicate it
may be irritating to the eyes and skin.[5]

e Handling: Standard laboratory personal protective equipment should be worn, including
safety glasses with side-shields, chemical-resistant gloves, and a lab coat.[5][7] Work should
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be conducted in a well-ventilated area.[7]

o Storage: The material should be stored in a tightly closed container in a cool, dry place, away
from strong oxidizing agents.[5][10][12]

o Fire Hazards: Fine dust clouds may form explosive mixtures with air. Avoid heat, open
flames, and other ignition sources.[7] Suitable extinguishing media include carbon dioxide,
dry chemical powder, or foam.[5]

Applications
The favorable properties of Neopentyl Glycol Dibenzoate lead to its use in several fields:

» Plasticizer: It is a primary plasticizer for PVC, adhesives, and acrylic coatings, where it
improves flexibility and processing properties.[1][7]

» Coatings: In acrylic-based coatings, it provides excellent ultraviolet light stability.[17][18]

o Polymer Additive: It is used as a processing and extrusion aid in polymers like polycarbonate
(PC) and polypropylene (PP).[4][5] It can also act as a nucleating agent in thermoplastic
polyesters (e.g., PET) to aid crystal growth.[5][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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